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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B8270042 Get Quote

Essential Safety and Handling Guide for H-Met-D-
Met-OH
This guide provides immediate, essential safety and logistical information for handling the

dipeptide H-Met-D-Met-OH. The following procedures are based on established best practices

for handling peptides and amino acid derivatives in a laboratory setting. It is imperative to

supplement this information with a substance-specific Safety Data Sheet (SDS) upon

availability and to strictly adhere to all institutional and regulatory guidelines.

Hazard Summary
While a specific Safety Data Sheet (SDS) for H-Met-D-Met-OH is not readily available, it is

prudent to handle it as a potentially hazardous substance. Peptides, in their lyophilized powder

form, can be irritating to the respiratory tract and skin upon contact. The toxicological properties

of H-Met-D-Met-OH have not been fully elucidated. Therefore, appropriate caution and

personal protective equipment are mandatory.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling H-Met-D-Met-OH.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet ANSI

Z87.1 standards.

Face Shield

Recommended to be worn

over safety goggles,

particularly when handling the

lyophilized powder or when

there is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[1] Consider double-

gloving for added protection.[2]

Gloves must be inspected

before use and changed

immediately after any contact

with the compound.[1]

Body Protection Laboratory Coat

A standard, fully-buttoned lab

coat is required to protect skin

and clothing from potential

splashes.[3]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to prevent inhalation of

fine particles. The type of

respirator should be

determined by a risk

assessment in accordance

with your institution's policies.

[2]

General Laboratory Attire Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous
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materials are present.

Operational Plan: Handling and Storage
Proper handling and storage procedures are vital to maintain the integrity of H-Met-D-Met-OH
and to ensure the safety of laboratory personnel.

Receiving and Initial Inspection:

Upon receipt, inspect the packaging for any signs of damage.

Verify that the contents match the order description.

Lyophilized peptides may appear as a powder or a crystalline solid.

Storage:

Lyophilized Powder: For long-term storage, keep the tightly sealed container at -20°C or

colder in a desiccator to prevent moisture absorption. Protect from light.

In Solution: Peptide solutions are significantly less stable. For short-term storage, refrigerate

at 2-8°C. For longer-term storage, aliquot into single-use vials and store at -20°C or -80°C to

avoid repeated freeze-thaw cycles.

Handling Lyophilized Powder:

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation.

Weigh the desired amount of powder in a chemical fume hood or a designated area with

appropriate ventilation to minimize inhalation exposure.

After weighing, tightly reseal the container, and if possible, purge with an inert gas like

nitrogen or argon before returning to storage.

Reconstitution:
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Use a sterile, high-purity solvent for reconstitution. The choice of solvent will depend on the

experimental requirements.

Add the solvent to the vial containing the lyophilized peptide.

Gently swirl or vortex to dissolve the peptide. Avoid vigorous shaking.

Disposal Plan
All waste materials contaminated with H-Met-D-Met-OH must be disposed of as chemical

waste in accordance with institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, weighing

paper, and empty vials, in a clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect all solutions containing H-Met-D-Met-OH in a designated, sealed

hazardous waste container. Do not pour peptide solutions down the drain.

Inactivation (Recommended for Liquid Waste): For an added layer of safety, especially for

larger quantities of liquid waste, consider inactivation prior to disposal. This can be achieved

through chemical degradation.

Acid or Base Hydrolysis: Treat the peptide solution with a strong acid (e.g., 1 M HCl) or a

strong base (e.g., 1 M NaOH) to break the peptide bonds. Allow the mixture to stand for a

minimum of 24 hours in a sealed, labeled container within a chemical fume hood.

Neutralization: After inactivation, neutralize the solution to a pH between 6.0 and 8.0 before

collection for disposal.
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Parameter Recommendation

Inactivation Reagent 1 M HCl or 1 M NaOH

Inactivation Time Minimum 24 hours

Final pH for Aqueous Waste 6.0 - 8.0

Storage of Waste
Designated, labeled, and sealed hazardous

waste containers

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear the appropriate PPE as outlined above.

For a small spill of lyophilized powder, gently cover with a damp paper towel to avoid raising

dust, then wipe up and place in a sealed container for disposal.

For a liquid spill, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area with an appropriate disinfectant or detergent solution.

Report the spill to your institution's Environmental Health and Safety (EHS) office.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Safe Handling Workflow for H-Met-D-Met-OH
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Emergency Response Plan
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Spill Occurs

Evacuate Area

Exposure Occurs

Remove from Exposure

Don PPE

Contain Spill

Clean & Decontaminate

Dispose of Waste

Report Incident

Administer First Aid

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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